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Compound of Interest

Compound Name: 2-Hydroxy-6-nitrobenzaldehyde

Cat. No.: B090988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Hydroxy-6-nitrobenzaldehyde (CAS No. 16855-08-6). It is intended to serve as a technical

resource for laboratory personnel and professionals in drug development who may handle this

compound. This guide consolidates available data on its properties, hazards, and safe handling

procedures.

Chemical and Physical Properties
2-Hydroxy-6-nitrobenzaldehyde is a substituted aromatic aldehyde. Its utility as a building

block in the synthesis of Schiff bases and other complex molecules for medicinal chemistry and

material science necessitates a thorough understanding of its physical and chemical

characteristics.[1] Quantitative data for this compound is limited, and some reported values

show discrepancies. The following table summarizes the available data.
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Property Value Source(s)

Molecular Formula C₇H₅NO₄ [2][3][4]

Molecular Weight 167.12 g/mol [2][3][4]

Appearance Light yellow to yellow solid [5]

Melting Point
146–148°C (recrystallized

product)
[1]

Boiling Point 294.9 ± 30.0 °C (Predicted) [5]

Density 1.500 ± 0.06 g/cm³ (Predicted) [5]

pKa 6.57 ± 0.25 (Predicted) [5]

Storage Temperature
2-8°C, under inert atmosphere

(Nitrogen)
[2][4][5]

Hazard Identification and Classification
There is conflicting information regarding the hazard classification of 2-Hydroxy-6-
nitrobenzaldehyde. A Safety Data Sheet from one supplier states it is "Not a hazardous

substance or mixture"[2]. However, several other chemical suppliers classify the compound as

hazardous.[3] For safety purposes, it is prudent to adhere to the more cautious classification.

The compound is classified with the GHS07 pictogram (exclamation mark) and a "Warning"

signal word.

Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H332: Harmful if inhaled.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]
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P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/ eye protection/ face protection.[3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P330: Rinse mouth.[3]

P363: Wash contaminated clothing before reuse.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Information
Specific toxicological data, such as LD50 or LC50 values, for 2-Hydroxy-6-nitrobenzaldehyde
are not readily available. However, data from structurally related isomers can provide an

indication of potential toxicity. Aromatic nitro compounds, as a class, can cause adverse health

effects.[6]

Isomer/Related Compound CAS No. Toxicity Data

2-Nitrobenzaldehyde 552-89-6
LD50 Oral - Mouse - 600

mg/kg

3-Nitrobenzaldehyde 99-61-6 LD50 Oral - Rat - 1,075 mg/kg

2-Hydroxy-5-

nitrobenzaldehyde
97-51-8

Acute Toxicity, Oral (Category

4)
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Disclaimer: This data is for related compounds and should be used for guidance only. The

toxicological properties of 2-Hydroxy-6-nitrobenzaldehyde have not been fully investigated.

Experimental Protocol: Example Synthesis
2-Hydroxy-6-nitrobenzaldehyde can be synthesized via the Reimer-Tiemann reaction. The

following is a generalized protocol based on a published abstract for the formylation of m-

nitrophenol.[7]

Objective: To synthesize 6-nitrosalicylaldehyde (2-Hydroxy-6-nitrobenzaldehyde) from m-

nitrophenol.

Materials:

m-Nitrophenol (5 g)

Sodium hydroxide (6.5 g)

Deionized water (35 mL)

Chloroform (7 mL)

Dilute Sulfuric Acid

Sodium bisulfite solution

Steam distillation apparatus

Reflux condenser and heating mantle

Standard laboratory glassware

Methodology:

Preparation of Sodium Phenoxide Solution: In a round-bottom flask, dissolve 5 g of m-

nitrophenol in 35 mL of water containing 6.5 g of sodium hydroxide.
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Reimer-Tiemann Reaction: Add 7 mL of chloroform to the solution. Fit the flask with a reflux

condenser and heat the mixture on a water bath for 1 hour.

Workup - Removal of Excess Chloroform: After reflux, remove the excess chloroform from

the reaction mixture.

Acidification and Steam Distillation: Acidify the residue with dilute sulfuric acid. Perform

steam distillation on the acidified mixture. A mixture of unreacted m-nitrophenol and the

product, 6-nitrosalicylaldehyde, will co-distill.

Separation of Product: The distillate contains both the starting material and the product.

These can be separated by extraction with a sodium bisulfite (NaHSO₃) solution, which

forms a water-soluble adduct with the aldehyde.

Isolation and Purification: Regeneration of the aldehyde from the bisulfite adduct, followed by

purification techniques such as recrystallization, will yield the final product.

Preparation Reaction Workup & Purification

Dissolve m-Nitrophenol
in NaOH solution

Add Chloroform Reflux for 1 hour Remove excess CHCl3 Acidify with H2SO4 Steam Distill Separate with NaHSO3 Isolate & Recrystallize

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Hydroxy-6-nitrobenzaldehyde.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Engineering Controls:

Work in a well-ventilated area.[2] For procedures that may generate dust or aerosols, use a

chemical fume hood.[2]

Ensure a safety shower and eyewash station are readily accessible.[2]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles with side-shields.[2]

Skin Protection: Wear impervious protective gloves and a lab coat.[2] Nitrile gloves are

suitable for handling many organic substances.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

suitable respirator (e.g., N95 dust mask).

Handling Practices:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of dust.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Wash hands thoroughly after handling.[8]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is 2-8°C under a nitrogen atmosphere.[2][4]

Keep away from incompatible materials such as strong acids, alkalis, and strong oxidizing or

reducing agents.[2][6]

Store away from heat and sources of ignition.[2]
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1. Personal Protective Equipment (PPE)

2. Handling Procedure

3. Storage

Wear Safety Goggles

Wear Nitrile Gloves

Wear Lab Coat

Work in Fume Hood

Weigh Solid Carefully
(Avoid Dust)

Transfer to Reaction Vessel

Wash Hands After Handling

Store in Tightly
Sealed Container

Store at 2-8°C
Under Nitrogen

Keep Away From
Incompatibles

Click to download full resolution via product page

Caption: General workflow for handling 2-Hydroxy-6-nitrobenzaldehyde.
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Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Rinse skin thoroughly with large

amounts of water and soap.[2][8] If irritation occurs, get medical advice.[8]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Call a physician or poison

control center immediately.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][9]

Specific Hazards: The compound is combustible.[9] During a fire, it may decompose and

emit toxic fumes, including carbon oxides and nitrogen oxides (NOx).[2][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[2][9]

Accidental Release Measures (Spills):

Personal Precautions: Evacuate personnel to a safe area. Wear full personal protective

equipment (see Section 5). Ensure adequate ventilation. Avoid breathing dust and prevent

contact with skin and eyes.[2][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or watercourses.[2][9]
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Containment and Cleanup: Sweep up the solid material, avoiding dust generation. Collect

the spilled material and place it in a suitable, closed, and labeled container for disposal.[2]

Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and

water.
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Immediate Actions

Cleanup Procedure

Spill Occurs

Alert others in the area

Evacuate immediate area

Increase ventilation
(Open sash, etc.)

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover spill with
absorbent material
(e.g., vermiculite)

Carefully sweep solid
into a container

Seal and label container
as Hazardous Waste

Decontaminate spill area

Dispose of waste via EHS

Click to download full resolution via product page

Caption: Emergency response workflow for a solid chemical spill.
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Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Do not allow the chemical to enter drains or the environment. Contaminated packaging should

be treated as the product itself.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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